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Compound of Interest

Compound Name: 5-(4-Methylphenyl)-1,3-oxazole

Cat. No.: B126241

Essential Safety and Handling Guide for 5-(4-
Methylphenyl)-1,3-oxazole

Disclaimer: A specific Safety Data Sheet (SDS) for 5-(4-Methylphenyl)-1,3-oxazole (CAS No.
143659-19-2) was not publicly available at the time of this writing. The following guidance is
based on the safety profiles of structurally similar oxazole compounds and general laboratory
safety best practices. It is imperative to treat this chemical with caution and to perform a full risk
assessment before handling.

This guide provides researchers, scientists, and drug development professionals with essential,
immediate safety and logistical information for handling 5-(4-Methylphenyl)-1,3-oxazole.

Hazard Assessment and Personal Protective
Equipment (PPE)

Based on data from related oxazole compounds, 5-(4-Methylphenyl)-1,3-oxazole is
anticipated to be harmful if swallowed, cause skin irritation, cause serious eye irritation, and
may cause respiratory irritation.[1][2][3][4][5][6] The GHS pictogram GHSO07 (exclamation mark)
is associated with this compound, indicating these potential hazards.[7] Therefore, a
comprehensive personal protective equipment (PPE) strategy is mandatory.
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Protection Type

Recommended Equipment

Standard/Specification

Eye/Face Protection

Chemical safety goggles. A
face shield should be worn in
addition to goggles when there

is a splash hazard.

AS/NZS 1337.1, EN166 or

national equivalent.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile or Neoprene). For
prolonged contact, consider

double-gloving.

Inspect gloves for damage

before use.

Body Protection

Flame-resistant lab coat. For
splash hazards, a chemical-
resistant apron over the lab
coat is recommended. Long
pants and closed-toe shoes

are required.

Respiratory Protection

All' handling should be
performed in a certified
chemical fume hood. If dust is
generated, a NIOSH-approved
respirator with an appropriate
particulate filter (e.g., N95 or

P1) may be necessary.

NIOSH (US) or CEN (EU)

approved.

Experimental Protocol: Safe Handling and Disposal

1.

Engineering Controls and Preparation:

Always handle 5-(4-Methylphenyl)-1,3-oxazole within a certified chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Keep the container tightly sealed when not in use.[4][5]

Store in a cool, dry, well-ventilated area, away from incompatible substances.[4][5]

Recommended storage is sealed in a dry environment at 2-8°C.[7]
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. Handling the Compound:

Avoid all personal contact, including inhalation of dust or fumes.[1][3]

Do not eat, drink, or smoke in the handling area.[1][3]

Wash hands thoroughly with soap and water after handling.[1][3]

Minimize dust generation and accumulation.[4]

Use non-sparking tools and take precautionary measures against static discharge.[8]
. Accidental Release Measures:

Minor Spills:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, clean up spills immediately.[1]

o For dry spills, use dry clean-up procedures to avoid generating dust.[1][3] Sweep or
vacuum up the material and place it in a clean, dry, sealable, labeled container for
disposal.[1][3]

o Wash the spill area with soap and water.

Major Spills:

o Evacuate the area and alert emergency services.

o Prevent the spillage from entering drains or waterways.[1][3]
. First Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4][5]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Remove contaminated clothing and wash it before reuse.[4][5]
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« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[4][5]

« |If Swallowed: Call a poison center or doctor if you feel unwell.[1] Rinse mouth.[8]
5. Disposal Plan:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[5]

e Do not allow the product to enter drains, other waterways, or soil.[4][5]

o Contaminated packaging should be treated as the chemical itself.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 5-(4-Methylphenyl)-1,3-oxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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